Cas no 18679-90-8 (Butanoic acid,4-[[(2R)-2,4-dihydroxy-3,3-dimethyl-1-oxobutyl]amino]-)

Butanoic acid,4-[[(2R)-2,4-dihydroxy-3,3-dimethyl-1-oxobutyl]amino]- Properties

Names and Identifiers

• Butanoic acid,4-[[(2R)-2,4-dihydroxy-3,3-dimethyl-1-oxobutyl]amino]-
• 4-[(2,4-Dihydroxy-3,3-dimethylbutanoyl)amino]-butanoic acid
• 4-D-Pantoylamino-buttersaeure
• 4-D-pantoylamino-butyric acid
• D-Homopantothenic acid
• Homopantothenic acid
• HOPA
• Hopantenic
• hopantenic acid
• Dexpanthenol iMpurity I
• D-(+)-Homopantothenic acid
• 4-[[(2R)-2,4-Dihydroxy-3,3-dimethyl-1-oxobutyl]amino]butanoic acid
• (+)-4-[[(R)-2,4-Dihydroxy-3,3-dimethyl-1-oxobutyl]amino]butyric acid
• Butyric acid, 4-(2,4-dihydroxy-3,3-dimethylbutyramido)-, D-(+)- (8CI)
• H473MVB16U
• 4-(((2R)-2,4-DIHYDROXY-3,3-DIMETHYL-1-OXOBUTYL)AMINO)BUTANOIC ACID
• DB14044
• Pantocalcin
• Hopanteninsaeure
• Acido hopantenico
• CHEBI:134949
• NS00068807
• Hopantenic acid [INN]
• 4-[[(2R)-2,4-dihydroxy-3,3-dimethyl-butanoyl]amino]butanoic acid
• Acidum hopantenicum
• D-(+)-4-(2,4-Dihydroxy-3,3-dimethylbutyramido)butyric acid
• SCHEMBL1649293
• HOPANTENIC ACID [WHO-DD]
• 18679-90-8
• CHEMBL2110783
• Butanoic acid, 4-[[(2R)-2,4-dihydroxy-3,3-dimethyl-1-oxobutyl]amino]-
• Acidum hopantenicum [INN-Latin]
• AKOS005267205
• D08042
• CS-0254878
• Acido hopantenico [INN-Spanish]
• N-pantoyl-GABA
• 4-[(2,4-Dihydroxy-3,3-dimethyl-1-oxobutyl)amino]butanoic acid
• HOPan
• (R)-4-(2,4-Dihydroxy-3,3-dimethylbutanamido)butanoic acid
• Hopantenic acid (INN)
• UNII-H473MVB16U
• Calicum hopantenate
• 17097-76-6
• F87812
• DTXSID6048331
• Q4143336
• Acide hopantenique [INN-French]
• HOPANTENIC ACID [MI]
• (R)-(+)-4-(2,4-Dihydroxy-3,3-dimethylbutyramido)buttersaeure
• Pantocalcin (TN)
• 4-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]butanoic acid
• BUTYRIC ACID, 4-(2,4-DIHYDROXY-3,3-DIMETHYLBUTYRAMIDO)-, D-(+)-
• Acide hopantenique
• pantogab, (R)-isomer
• SBBDHANTMHIRGW-QMMMGPOBSA-N
• 4-[(2R)-2,4-dihydroxy-3,3-dimethylbutanamido]butanoic acid
• SBI-0654639.0001
• Acidum hopantenicum (INN-Latin)
• 4-((2R)-2,4-dihydroxy-3,3-dimethylbutanamido)butanoic acid
• Acido hopantenico (INN-Spanish)
• Acide hopantenique (INN-French)
• DTXCID7028306
• +Expand

• MDL： MFCD01941640
• InChIKey： SBBDHANTMHIRGW-QMMMGPOBSA-N
• Inchi： InChI=1S/C10H19NO5/c1-10(2,6-12)8(15)9(16)11-5-3-4-7(13)14/h8,12,15H,3-6H2,1-2H3,(H,11,16)(H,13,14)/t8-/m0/s1
• SMILES： CC(CO)([C@@H](O)C(NCCCC(O)=O)=O)C

Computed Properties

• Exact Mass: 233.12600
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 8
• Monoisotopic Mass: 233.126323
• Heavy Atom Count: 16
• Complexity: 252
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Topological Polar Surface Area: 107

Experimental Properties

• LogP: -0.26230
• PSA: 106.86000
• Refractive Index: 1.508
• Boiling Point: 556°Cat760mmHg
• Flash Point: 290.1°C
• pka: 4.52 at 25°
• Specific Rotation: D20 +23.8°
• Density: 1.23

Butanoic acid,4-[[(2R)-2,4-dihydroxy-3,3-dimethyl-1-oxobutyl]amino]- Security Information

• Toxicity：LD50 in male, female mice, male, female rats (mg/kg): 850, 954, 1575, 1458 i.p.; 2063, 2495, 5940, 7348 s.c.; 6297, 7935, 16810, 13350 orally (Nishizawa)
• HazardClass：IRRITANT

Butanoic acid,4-[[(2R)-2,4-dihydroxy-3,3-dimethyl-1-oxobutyl]amino]- Customs Data

• HS CODE：2924199090
• Customs Data：

  China Customs Code:

  2924199090

  Overview:

  2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Summary:

  2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%